Cas no 3458-06-8 (D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI))

• Product Name: D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI)
• CAS No: 3458-06-8
• Molecular Formula: C₆H₁₂O₈S
• Molecular Weight: 244.21968
• MDL: MFCD30533996
• CID: 317029
• PubChem ID: 21106285

D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI) Properties

Names and Identifiers

• D-Glucose,6-deoxy-6-sulfo- (6CI,7CI,8CI,9CI)
• 6-Sulfochinovose
• D-Glucose, 6-deoxy-6-sulfo-
• A901332
• 3458-06-8
• 6-sulfo-6-deoxy-D-glucose
• DTXSID90956082
• (2S,3S,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexane-1-sulfonic acid
• MFCD30533996
• SCHEMBL3875425

• MDL： MFCD30533996
• InChIKey： BSZIOTKPHDGSEF-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O8S/c1-2(7)3(8)4(9)5(10)6(11)15(12,13)14/h2-5,7-10H,1H3,(H,12,13,14)
• SMILES： CC(C(C(C(C(S(=O)(O)=O)=O)O)O)O)O

Computed Properties

• Exact Mass: 244.02526
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 244.02528851g/mol
• Heavy Atom Count: 15
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.9
• Topological Polar Surface Area: 161Ų

Experimental Properties

• PSA: 152.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides